Cas no 1006458-58-7 (2-(3-carbamoyl-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(3-carbamoyl-1H-pyrazol-1-yl)acetic acid
• CAS No: 1006458-58-7
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• MDL: MFCD06805792
• CID: 3060511
• PubChem ID: 19623320
• Update Time: 2025-04-21

2-(3-carbamoyl-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Carbamoyl-pyrazol-1-yl)-acetic acid
• 2-(3-carbamoyl-1H-pyrazol-1-yl)acetic acid
• 2-[3-(AMINOCARBONYL)-1H-PYRAZOL-1-YL]ACETIC ACID
• (3-carbamoyl-1H-pyrazol-1-yl)acetic acid
• STK350292
• (3-CARBAMOYLPYRAZOL-1-YL)ACETIC ACID
• CS-0264313
• [3-(aminocarbonyl)-1H-pyrazol-1-yl]acetic acid
• 2-(3-carbamoylpyrazol-1-yl)acetic acid
• 1006458-58-7
• BBL040403
• GQB45858
• 2-(3-carbamoyl-1H-pyrazol-1-yl)aceticacid
• Z1198171480
• AKOS000314701
• EN300-92573

• MDL： MFCD06805792
• Inchi： 1S/C6H7N3O3/c7-6(12)4-1-2-9(8-4)3-5(10)11/h1-2H,3H2,(H2,7,12)(H,10,11)
• InChI Key： WJWZEEMMYTYUFA-UHFFFAOYSA-N
• SMILES： OC(CN1C=CC(C(N)=O)=N1)=O

Computed Properties

• Exact Mass: 169.04874109Da
• Monoisotopic Mass: 169.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 98.2Ų